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Get Quote

Q1: What is the solubility of paxilline in common laboratory
solvents?

Paxilline is an indole alkaloid mycotoxin that is soluble in several organic solvents. The quantitative data for

preparing stock solutions is summarized in the table below [1] [2] [3].

Solvent
Solubility & Typical Stock
Concentration

Notes

DMSO 100 mg/mL (229.6 mM) [1] Standard for high-concentration stock; hygroscopic.

Use newly opened DMSO [1].

Acetone Soluble [2] [3] Suitable for experimental use; specific concentration

not provided in data.

Chloroform Soluble [2] [3] Suitable for experimental use; specific concentration

not provided in data.

Q2: How do I prepare a 10 mM stock solution of paxilline in
DMSO?
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Follow this protocol for preparing a standard 10 mM DMSO stock solution [1]:

Weigh the compound: Calculate the required amount of paxilline. For a 1 mL solution, you will need
4.36 mg of paxilline (Molecular Weight: 435.56 g/mol).

Dissolve the compound: Transfer the weighed paxilline directly into a clean vial. Add 1 mL of
anhydrous, high-purity DMSO.

Mix thoroughly: Vortex or sonicate the mixture briefly until the powder is completely dissolved,
resulting in a clear solution.

Aliquot and store: Immediately aliquot the solution into smaller tubes to minimize freeze-thaw
cycles. Store at -20°C, where it remains stable for approximately 1 year [1].

Start Paxilline Stock Solution Prep

Weigh 4.36 mg Paxilline

Add 1 mL DMSO

Vortex/Sonicate to Dissolve

Aliquot into Small Tubes

Store at -20°C
(Stable for 1 Year)
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Troubleshooting Common Issues
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Problem Possible Cause Solution

Precipitation upon
dilution

Rapid addition to aqueous
buffer.

Pre-warm the aqueous buffer. Add the stock
solution dropwise while vortexing vigorously.

Inconsistent
experimental results

Degraded stock solution;
water absorption in DMSO.

Use fresh, anhydrous DMSO. Avoid repeated
freeze-thaw cycles by using aliquots.

Low solubility in
solvent

Solvent quality or old
paxilline stock.

Ensure solvents are fresh and anhydrous.
Verify the integrity of the compound.

Safety and Handling Information

Classification: Paxilline is classified as a Dangerous Good for transport and may be subject to
additional shipping charges [4].

Hazard Statements: Includes H301 (Toxic if swallowed), H311 (Toxic in contact with skin), and H331
(Toxic if inhaled) [2] [3].

Personal Protective Equipment (PPE): It is recommended to use gloves, eyeshields, and
faceshields when handling this compound [2] [3].

For Research Use Only: This product is intended for research purposes and is not meant for
diagnostic or therapeutic use in humans [4] [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Paxilline Solubility and Stock Solution Preparation]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b606745#paxilline-solubility-

dmso-acetone-chloroform]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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